![molecular formula C20H21N3O4S2 B3203545 2-(4-methoxyphenylsulfonamido)-N-(3-phenylpropyl)thiazole-4-carboxamide CAS No. 1021260-02-5](/img/structure/B3203545.png)
2-(4-methoxyphenylsulfonamido)-N-(3-phenylpropyl)thiazole-4-carboxamide
Overview
Description
2-(4-methoxyphenylsulfonamido)-N-(3-phenylpropyl)thiazole-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as MPSPC and has been used in various studies due to its unique properties.
Mechanism of Action
The mechanism of action of MPSPC is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to a decrease in inflammation, as well as the growth of cancer cells.
Biochemical and Physiological Effects:
MPSPC has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation in animal models, as well as inhibit the growth of cancer cells. MPSPC has also been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MPSPC in lab experiments is its relatively simple synthesis method. This allows for easy production of the compound in large quantities. However, one limitation of using MPSPC is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of MPSPC. One potential direction is the development of new anti-inflammatory agents based on the structure of MPSPC. Another potential direction is the development of new antibiotics based on the antibacterial and antifungal properties of MPSPC. Additionally, further research is needed to fully understand the mechanism of action of MPSPC and its potential use in the treatment of cancer.
Scientific Research Applications
MPSPC has been extensively used in scientific research due to its unique properties. It has been studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit the growth of cancer cells. MPSPC has also been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
2-[(4-methoxyphenyl)sulfonylamino]-N-(3-phenylpropyl)-1,3-thiazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4S2/c1-27-16-9-11-17(12-10-16)29(25,26)23-20-22-18(14-28-20)19(24)21-13-5-8-15-6-3-2-4-7-15/h2-4,6-7,9-12,14H,5,8,13H2,1H3,(H,21,24)(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQTOQOVSZGTDIN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)C(=O)NCCCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methoxyphenylsulfonamido)-N-(3-phenylpropyl)thiazole-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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